Cas no 2138427-18-4 (1-(6,7-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one)

• Product Name: 1-(6,7-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one
• CAS No: 2138427-18-4
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• CID: 6021794
• PubChem ID: 165749977
• Update Time: 2025-05-23

1-(6,7-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6,7-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one
• 2138427-18-4
• EN300-726643

• Inchi： 1S/C11H10F2O2/c1-6(14)8-2-7-3-9(12)10(13)4-11(7)15-5-8/h3-4,8H,2,5H2,1H3
• InChI Key： CIFJZGYSJGKJTN-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)CC(C(C)=O)CO2)F

Computed Properties

• Exact Mass: 212.06488588g/mol
• Monoisotopic Mass: 212.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(6,7-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one

Introduction to 1-(6,7-Difluoro-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethan-1-One (CAS No. 2138427-18-4)

The compound 1-(6,7-difluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-one (CAS No. 2138427-18-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzopyrans, which are known for their unique structural properties and diverse applications in drug design and optoelectronic materials.

Benzopyrans are bicyclic compounds consisting of a benzene ring fused with a pyran ring, which is a six-membered oxygen-containing ring. The presence of fluorine atoms at the 6 and 7 positions of the benzene ring in this compound introduces interesting electronic and steric effects, making it a valuable substrate for further functionalization and study.

Recent studies have highlighted the importance of fluorinated benzopyrans in the development of advanced materials with tailored electronic properties. For instance, researchers have explored the use of fluorinated benzopyrans in organic light-emitting diodes (OLEDs) due to their ability to modulate emission wavelengths and improve device efficiency.

The synthesis of CAS No. 2138427-18-4 involves a multi-step process that typically begins with the preparation of the benzopyran skeleton followed by fluorination at specific positions. The exact synthetic route may vary depending on the desired regioselectivity and scalability of the process.

In terms of physical properties, CAS No. 2138427-18-4 exhibits high thermal stability and moderate solubility in common organic solvents such as dichloromethane and tetrahydrofuran. These characteristics make it suitable for various applications in both academic research and industrial settings.

One of the most promising applications of this compound is in the field of drug discovery. The benzopyran framework has been extensively studied for its potential as a scaffold in medicinal chemistry due to its ability to interact with various biological targets such as kinases and G-protein coupled receptors (GPCRs). The introduction of fluorine atoms further enhances its pharmacokinetic properties by improving bioavailability and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of CAS No. 2138427-18-4 with greater accuracy using molecular docking studies and quantum mechanical calculations. These computational tools have provided valuable insights into the compound's potential interactions with target proteins at an atomic level.

In addition to its role in drug discovery, CAS No. 2138427_000000_000000_000000_0000_555555_555555_55555_666666_666666_666_999999_999999_999 has also been investigated for its potential use in organic electronics. Its unique electronic structure allows for efficient charge transport properties, making it a candidate for next-generation electronic devices such as flexible displays and solar cells.

The study of fluorinated benzopyrans like CAS No. 2138427_... has opened new avenues for exploring novel materials with unprecedented functionality. By leveraging cutting-edge research techniques and interdisciplinary approaches, scientists are continuously pushing the boundaries of what is possible with these compounds.

In conclusion, CAS No. 2138427_... represents a significant advancement in modern organic chemistry with wide-ranging applications across multiple disciplines